Cas no 36823-89-9 ( )

  structure
  structure
Product Name: 
CAS No:36823-89-9
MF:C8H4Cl4O2
MW:273.928158760071
CID:921674
PubChem ID:292546
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(trichloromethoxy)benzoyl chloride
    • 4-Trichlormethoxy-benzoylchlorid
    • 4-trichloromethoxybenzoyl chloride
    • 4-trichloromethoxy-benzoyl chloride
    • AC1L6I89
    • AC1Q3GW5
    • AG-K-86739
    • AR-1F7295
    • CTK4H7201
    • NSC158371
    • NSC 158371
    • SCHEMBL6520817
    • 36823-89-9
    • DTXSID60303448
    • NSC-158371
    •  
    • Inchi: 1S/C8H4Cl4O2/c9-7(13)5-1-3-6(4-2-5)14-8(10,11)12/h1-4H
    • InChI Key: LYJCNWQXQAONLO-UHFFFAOYSA-N
    • SMILES: ClC(OC1C=CC(C(=O)Cl)=CC=1)(Cl)Cl

Computed Properties

  • Exact Mass: 271.89672
  • Monoisotopic Mass: 271.896540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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